Cas no 2228195-82-0 (3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine
• CAS No: 2228195-82-0
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6381594
• PubChem ID: 165973705
• Update Time: 2025-06-11

3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine
• EN300-1938086
• 2228195-82-0

• Inchi： 1S/C9H10BrF2N/c10-8-2-1-6(11)5-7(8)9(12)3-4-13/h1-2,5,9H,3-4,13H2
• InChI Key： IOCPYRCZMISYQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCN)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(2-Bromo-5-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 2228195-82-0)

The compound 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 2228195-82-0) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and small-molecule inhibitors, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated compounds like 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine due to their enhanced metabolic stability and bioavailability. These properties are critical for drug discovery, particularly in oncology and CNS disorders. The compound’s CAS No. 2228195-82-0 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine involves multi-step organic reactions, including halogenation and amination. Its bromophenyl moiety offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability makes it a preferred choice for medicinal chemists exploring novel drug candidates.

From an industrial perspective, the demand for fluorinated building blocks like this compound is rising, driven by trends in green chemistry and sustainable synthesis. Companies are optimizing routes to minimize waste and improve yield, addressing environmental concerns while meeting regulatory standards. Searches for CAS 2228195-82-0 suppliers or custom synthesis services highlight its commercial importance.

In summary, 3-(2-bromo-5-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 2228195-82-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and agrochemicals, making it a compound of enduring interest to researchers and industry professionals alike.